Cas no 2976408-35-0 (Benzoic acid, 3-[(1E)-3,3-dimethyl-1-triazen-1-yl]-4-methyl-, methyl ester)
2976408-35-0 structure
Product Name:Benzoic acid, 3-[(1E)-3,3-dimethyl-1-triazen-1-yl]-4-methyl-, methyl ester
CAS No:2976408-35-0
MF:C11H15N3O2
MW:221.255702257156
CID:6625561
Update Time:2024-02-02
Benzoic acid, 3-[(1E)-3,3-dimethyl-1-triazen-1-yl]-4-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-[(1E)-3,3-dimethyl-1-triazen-1-yl]-4-methyl-, methyl ester
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- Inchi: 1S/C11H15N3O2/c1-8-5-6-9(11(15)16-4)7-10(8)12-13-14(2)3/h5-7H,1-4H3/b13-12+
- InChI Key: ZCQAITZVDDTPAL-OUKQBFOZSA-N
- SMILES: C(OC)(=O)C1=CC=C(C)C(/N=N/N(C)C)=C1
Experimental Properties
- Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 324.9±52.0 °C(Predicted)
- pka: 1.04±0.70(Predicted)
Benzoic acid, 3-[(1E)-3,3-dimethyl-1-triazen-1-yl]-4-methyl-, methyl ester Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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